Cas no 1517486-76-8 (1-(Azetidin-3-yl)ethan-1-amine)

• Product Name: 1-(Azetidin-3-yl)ethan-1-amine
• CAS No: 1517486-76-8
• Molecular Formula: C₅H₁₂N₂
• Molecular Weight: 100.162180900574
• MDL: MFCD33758086
• CID: 5611929
• PubChem ID: 66586378

1-(Azetidin-3-yl)ethan-1-amine Properties

Names and Identifiers

• EN300-3432035
• 1-(azetidin-3-yl)ethan-1-amine
• SCHEMBL16153001
• 1517486-76-8
• 3-Azetidinemethanamine, α-methyl-

• MDL： MFCD33758086
• InChIKey： WKDZCGJUMQDWBM-UHFFFAOYSA-N
• Inchi： 1S/C5H12N2/c1-4(6)5-2-7-3-5/h4-5,7H,2-3,6H2,1H3
• SMILES： N1CC(C(C)N)C1

Computed Properties

• Exact Mass: 100.100048391g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 100.100048391g/mol
• Heavy Atom Count: 7
• Complexity: 59.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.7
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Boiling Point: 143.5±8.0 °C(Predicted)
• pka: 10.89±0.40(Predicted)
• Density: 0.942±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines